5-chloro-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H11ClN2O3S2/c1-19-8-5-7-11(6-9(8)20-2)22-14(16-7)17-13(18)10-3-4-12(15)21-10/h3-6H,1-2H3,(H,16,17,18)
• InChI Key: GBQGUHLWFSXUKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(S3)Cl)OC
• Molecular Formula: C14H11ClN2O3S2
• Molecular Weight: 354.8 g/mol

Description

Synthesis Analysis

The synthesis of related chloro-substituted thiophene derivatives is detailed in the first paper, where a series of 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides were prepared through the oxidation of aldehydes followed by coupling with various amines . This suggests that the synthesis of "5-chloro-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide" could potentially involve similar strategies, such as the formation of the core structure followed by functionalization with appropriate substituents.

Molecular Structure Analysis

The molecular structure of compounds similar to the one is characterized by spectroscopic methods such as NMR and mass spectrometry . These techniques would likely be employed to confirm the structure of "5-chloro-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide," ensuring the correct placement of substituents and the overall molecular integrity.

Chemical Reactions Analysis

The papers do not directly address the chemical reactions of the specific compound . However, the reactivity of chloro-substituted thiophene derivatives can be inferred from the synthesis methods and the pharmacological activities reported. For instance, the thiophene derivatives synthesized in the second paper were tested for various biological activities, indicating that these compounds can interact with biological targets . This implies that "5-chloro-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide" may also undergo reactions relevant to biological systems.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound can be extrapolated from the properties of similar compounds described in the papers. For example, the acute toxicity and pharmacological activities of the synthesized thiophene derivatives were assessed, providing a basis for predicting the toxicity and potential therapeutic applications of "5-chloro-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide" . Additionally, the solubility, stability, and reactivity of the compound could be inferred from the reported data on similar structures.

Scientific Research Applications

Antimicrobial and Antitubercular Activity

A significant application of derivatives of 5-chloro-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide is in the field of antimicrobial and antitubercular activity. For instance, novel compounds synthesized from thiophene-2-carboxamides showed promising results as antimycobacterial agents against Mycobacterium tuberculosis (Marvadi et al., 2020). Furthermore, studies have been conducted on the synthesis and antimicrobial evaluation of related compounds, highlighting their potential in combating microbial infections (Talupur et al., 2021).

Anticancer Properties

Another crucial area of application for these compounds is in the development of anticancer agents. For example, the synthesis of thiophene derivatives and their evaluation for anticancer activity provided valuable insights into the potential therapeutic benefits of these compounds (Atta & Abdel‐Latif, 2021). This line of research is vital for discovering new treatment options for various forms of cancer.

Serotonin-3 (5-HT3) Receptor Antagonists

Derivatives of 5-chloro-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)thiophene-2-carboxamide have also been explored as potent serotonin-3 (5-HT3) receptor antagonists. This research is significant in the development of new pharmaceuticals for neurological and psychiatric disorders (Kuroita et al., 1996).

Synthesis and Characterization Studies

The synthesis and characterization of these compounds form a fundamental aspect of their research applications. Detailed studies on the synthesis processes, crystal structure analysis, and molecular docking studies contribute to a better understanding of these compounds (Prabhuswamy et al., 2016). This research is crucial for the development of new drugs and materials based on these compounds.

Mechanism of Action

Target of Action

The primary targets of the compound “5-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxamide” are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors include temperature, pH, and the presence of other molecules or ions in the environment.

Future Directions

Research into benzothiazole derivatives is ongoing, with many studies focusing on the design and development of new compounds with improved biological activities and lesser side effects.